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Compound of Interest

Compound Name: 4-(Hydroxymethyl)benzaldehyde

Cat. No.: B3042162

Technical Guide: 4-
(Hydroxymethyl)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the fundamental physicochemical
properties of 4-(Hydroxymethyl)benzaldehyde, a versatile bifunctional aromatic compound.
Its structure, incorporating both an aldehyde and a hydroxymethyl group, makes it a valuable
building block in organic synthesis, particularly in the development of pharmaceutical
intermediates and other complex organic molecules.

Physicochemical Data

The core quantitative data for 4-(Hydroxymethyl)benzaldehyde are summarized in the table
below. These properties are essential for reaction planning, analytical method development,
and safety assessments.
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Property Value

Molecular Formula C8H8O2[1][2][3][4][5]

Molecular Weight 136.15 g/mol [1][2][4][5][6]

CAS Number 52010-97-6[1][2]

Physical Form Solid, semi-solid, or liquid

Melting Point 43 °C[1] to 47 °C

Boiling Point (Predicted) 291.2+15.0°C

Density (Predicted) 1.184 + 0.06 g/cm?3

IUPAC Name 4-(hydroxymethyl)benzaldehyde[4][6]

Structural Information

The molecular structure of 4-(Hydroxymethyl)benzaldehyde is key to its reactivity. The
diagram below illustrates the connectivity of atoms within the molecule.

Analytical Verification

> HPLC
[Assess Purity]

Sample Reception & Preparatjon ‘Pata Analysis & Approval

. . : NMR Spectroscopy >
Receive Sample Dissolve in Solvent [Confirm Structure] »| Analyze Data »| Approve for Use

Mass Spectrometry (MS)
[Verify MW]

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.biosynth.com/p/FH140138/52010-97-6-4-hydroxymethylbenzaldehyde
https://www.calpaclab.com/4-hydroxymethyl-benzaldehyde-min-98-100-grams/ala-h193722-100g
https://www.stenutz.eu/chem/solv6%20(2).php?name=4-%28hydroxymethyl%29benzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Hydroxymethyl_benzaldehyde
https://www.bldpharm.com/products/52010-97-6.html
https://www.biosynth.com/p/FH140138/52010-97-6-4-hydroxymethylbenzaldehyde
https://www.calpaclab.com/4-hydroxymethyl-benzaldehyde-min-98-100-grams/ala-h193722-100g
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Hydroxymethyl_benzaldehyde
https://www.bldpharm.com/products/52010-97-6.html
https://buildingblock.bocsci.com/product/4-hydroxymethyl-benzaldehyde-cas-52010-97-6-319606.html
https://www.biosynth.com/p/FH140138/52010-97-6-4-hydroxymethylbenzaldehyde
https://www.calpaclab.com/4-hydroxymethyl-benzaldehyde-min-98-100-grams/ala-h193722-100g
https://www.biosynth.com/p/FH140138/52010-97-6-4-hydroxymethylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Hydroxymethyl_benzaldehyde
https://buildingblock.bocsci.com/product/4-hydroxymethyl-benzaldehyde-cas-52010-97-6-319606.html
https://www.benchchem.com/product/b3042162?utm_src=pdf-body
https://www.benchchem.com/product/b3042162?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3042162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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